diethyl4-hydroxy-1H-pyrazole-3,5-dicarboxylate

• CAS No.: 23705-86-4
• Molecular Formula: C9H12N2O5
• Molecular Weight: 228.20 g/mol
• IUPAC Name: diethyl 4-hydroxy-1H-pyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C9H12N2O5/c1-3-15-8(13)5-7(12)6(11-10-5)9(14)16-4-2/h12H,3-4H2,1-2H3,(H,10,11)
• InChI Key: FYDAPYQJPDDRCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NN1)C(=O)OCC)O

Description

Diethyl4-hydroxy-1H-pyrazole-3,5-dicarboxylate is a useful research compound. Its molecular formula is C9H12N2O5 and its molecular weight is 228.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (18.9 g, 0.35 moles) was suspended in methanol (400 ml) at 5° C. Dimethylmalonate (46.2, 0.35 moles) and ethyldiazoacetate (20 g, 0.175 moles) was added quickly and the reaction stirred at room temperature for 72 hours. The reaction was cooled to 5° C. and hydrochloric acid (70 ml of 5M) added; followed by 500 ml of water. The pH of the reaction was adjusted to 7 with sodium bicarbonate and the solids (22 g, 63%) collected by filtration. EA, MS